Cas no 2227751-06-4 (rac-tert-butyl (3R,4S)-3-(but-2-yn-1-yl)-4-hydroxypyrrolidine-1-carboxylate)

• Product name: rac-tert-butyl (3R,4S)-3-(but-2-yn-1-yl)-4-hydroxypyrrolidine-1-carboxylate
• CAS No: 2227751-06-4
• MF: C₁₃H₂₁NO₃
• MW: 239.310744047165
• CID: 6565590
• PubChem ID: 165587587

rac-tert-butyl (3R,4S)-3-(but-2-yn-1-yl)-4-hydroxypyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• rac-tert-butyl (3R,4S)-3-(but-2-yn-1-yl)-4-hydroxypyrrolidine-1-carboxylate
• 2227751-06-4
• EN300-1625425

• Inchi： 1S/C13H21NO3/c1-5-6-7-10-8-14(9-11(10)15)12(16)17-13(2,3)4/h10-11,15H,7-9H2,1-4H3/t10-,11-/m1/s1
• InChI Key： QTUHWFCCKPPKKV-GHMZBOCLSA-N
• SMILES： O[C@@H]1CN(C(=O)OC(C)(C)C)C[C@H]1CC#CC

Computed Properties

• Exact Mass: 239.15214353g/mol
• Monoisotopic Mass: 239.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 345
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 49.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Saturated hydrocarbons Alkanes